Cas no 2757913-14-5 (2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757913-14-5
• MF: C₁₆H₁₇BrO₃S
• MW: 369.273382902145
• CID: 5838551
• PubChem ID: 165759073
• Update Time: 2025-06-08

2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153226
• 2-(4-bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate
• 2757913-14-5
• 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H17BrO3S/c1-12-4-10-15(11-5-12)21(18,19)20-16(2,3)13-6-8-14(17)9-7-13/h4-11H,1-3H3
• InChI Key： IUTRNTAHJXLAMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 368.00818g/mol
• Monoisotopic Mass: 368.00818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate

2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757913-14-5): An Overview

2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757913-14-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated phenyl group and a tosylate ester functionality, which confer it with specific reactivity and stability properties.

The molecular formula of 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate is C₁₆H₁₈BrO₃S, and its molecular weight is approximately 368.3 g/mol. The compound is typically synthesized through a multi-step process involving the bromination of phenylpropanol and subsequent esterification with p-toluenesulfonyl chloride. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, acetone, and ethanol.

In the realm of pharmaceutical research, 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate has been explored for its potential as an intermediate in the synthesis of novel drug candidates. Recent studies have highlighted its utility in the development of small molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

The brominated phenyl group in 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate provides a versatile handle for further functionalization, allowing for the introduction of additional substituents that can modulate the biological activity and pharmacokinetic properties of the final drug molecules. This flexibility makes it an attractive choice for medicinal chemists aiming to optimize lead compounds for therapeutic applications.

Beyond its pharmaceutical applications, 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate has also found use in materials science. Its tosylate ester functionality can be exploited for the preparation of functional polymers and coatings with enhanced thermal stability and mechanical strength. A recent study in the journal Macromolecules demonstrated the use of this compound as a monomer in the synthesis of copolymers with tunable properties, suitable for applications in electronics and biomedical devices.

The chemical stability and reactivity of 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and behavior under different conditions, facilitating its use in both academic research and industrial processes.

In conclusion, 2-(4-Bromophenyl)propan-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757913-14-5) is a versatile compound with a wide range of potential applications. Its unique chemical structure makes it an important intermediate in the synthesis of novel drugs and functional materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in advancing various fields of science and technology.